Cas no 885949-15-5 ((3R)-piperidine-3-carboxylic acid;hydrochloride)

(3R)-Piperidine-3-carboxylic acid hydrochloride is a chiral piperidine derivative widely used as a key intermediate in pharmaceutical synthesis and organic chemistry research. Its stereospecific (R)-configuration makes it valuable for enantioselective synthesis, particularly in the development of bioactive compounds and drug candidates. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is often employed in the preparation of peptidomimetics, alkaloids, and other nitrogen-containing heterocycles. Its rigid piperidine scaffold contributes to conformational control in molecular design. High-purity grades are available for applications requiring strict stereochemical integrity, making it a reliable choice for medicinal chemistry and asymmetric synthesis workflows.
(3R)-piperidine-3-carboxylic acid;hydrochloride structure
885949-15-5 structure
Product Name:(3R)-piperidine-3-carboxylic acid;hydrochloride
CAS No:885949-15-5
MF:C6H12ClNO2
MW:165.617980957031
MDL:MFCD00211280
CID:841862
PubChem ID:24820499
Update Time:2025-06-08

(3R)-piperidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-Piperidine-3-carboxylic acid hydrochloride
    • (3R)-3-Piperidinecarboxylic acid hydrochloride
    • (3R)-(-)-PIPERIDINE-3-CARBOXYLIC ACID. HCL
    • (R)-Nipecotic acid HCL
    • (R)-Nipecotic acid hydrochloride
    • (R)-PIPERIDINE-3-CARBOXYLIC ACID•HCL
    • (3R)-piperidine-3-carboxylic acid,hydrochloride
    • (R)-PIPERIDINE-3-CARBOXYLIC ACID HCL
    • 3-Piperidinecarboxylic acid, hydrochloride, (3R)-
    • PubChem5658
    • (3R)-piperidine-3-carboxylic acid hydrochloride
    • LRZWUDOLANRDSF-NUBCRITNSA-N
    • (R)-(+)-nipecotic acid hydrochloride
    • AM83087
    • AB0027301
    • ST2408205
    • W9119
    • (R)-3-Piperidinecarboxylic Acid hydrochloride
    • 949P155
    • (R)-(-)-3-Piperidinecarboxylic Acid Hy
    • (3R)-piperidine-3-carboxylic acid;hydrochloride
    • 3-Piperidinecarboxylic acid, hydrochloride, (3R)- (9CI)
    • Z1741979306
    • 885949-15-5
    • MFCD00211280
    • DTXSID30647543
    • (R)-Piperidine-3-carboxylicacidhydrochloride
    • DS-12984
    • AKOS015897707
    • (3R)-3-Piperidinecarboxylic acid hydrochloride, 99%
    • EN300-97472
    • CS-0043827
    • (3R)-Piperidine-3-carboxylic acid--hydrogen chloride (1/1)
    • SCHEMBL20562073
    • MDL： MFCD00211280
    • Inchi： 1S/C6H11NO2.ClH/c8-6(9)5-2-1-3-7-4-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
    • InChI Key： LRZWUDOLANRDSF-NUBCRITNSA-N
    • SMILES： C([C@H]1CNCCC1)(=O)O.Cl

Computed Properties

  • Exact Mass: 165.05600
  • Monoisotopic Mass: 165.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Boiling Point: 297.4°C at 760 mmHg
  • PSA: 49.33000
  • LogP: 1.20140

(3R)-piperidine-3-carboxylic acid;hydrochloride Security Information

(3R)-piperidine-3-carboxylic acid;hydrochloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3R)-piperidine-3-carboxylic acid;hydrochloride Pricemore >>

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abcr
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(3R)-piperidine-3-carboxylic acid;hydrochloride Production Method

Production Method 1

885949-15-5 885949-15-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  30 min, rt
Reference
Resolution of (±)-nipecotic acid ((±)-3-piperidinecarboxylic acid) by separation of palladium(II) diastereomers containing orthometalated (S)-(-)-1-[1-(dimethylamino)ethyl]naphthalene
Gugger, Paul A.; Hockless, David C. R.; Kilah, Nathan L.; Mayadunne, Renuka C.; Wild, S. Bruce, Tetrahedron: Asymmetry, 2008, 19(15), 1810-1812

Production Method 2

163438-09-3 163438-09-3
885949-15-5 885949-15-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  2 h, 30 °C
Reference
Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
Futatsugi, Kentaro; Kung, Daniel W.; Orr, Suvi T. M.; Cabral, Shawn; Hepworth, David; et al, Journal of Medicinal Chemistry, 2015, 58(18), 7173-7185

(3R)-piperidine-3-carboxylic acid;hydrochloride Raw materials

(3R)-piperidine-3-carboxylic acid;hydrochloride Preparation Products

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